3-(2-Carboxymethoxy-ethoxy)-propionic acid methyl ester

• IUPAC Name: 2-[2-(3-methoxy-3-oxopropoxy)ethoxy]acetic acid
• InChI: InChI=1S/C8H14O6/c1-12-8(11)2-3-13-4-5-14-6-7(9)10/h2-6H2,1H3,(H,9,10)
• InChI Key: VSGVNWSBUNVNGD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCOCCOCC(=O)O
• Molecular Formula: C8H14O6
• Molecular Weight: 206.19 g/mol

Description

3-(2-Carboxymethoxy-ethoxy)-propionic acid methyl ester is an organic compound with the molecular formula C8H14O6 and a molecular weight of 206.19 g/mol . It is typically found as a white or off-white crystalline solid and is known for its non-volatile nature at room temperature . This compound is used in various applications, including as a surfactant and lubricant .

Preparation Methods

The synthesis of 3-(2-Carboxymethoxy-ethoxy)-propionic acid methyl ester involves several steps. One common method includes the reaction of 3-(2-Carboxymethoxy-ethoxy)-propionic acid with methanol in the presence of a catalyst, such as sulfuric acid, to form the methyl ester . The reaction is typically carried out under reflux conditions to ensure complete esterification. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

3-(2-Carboxymethoxy-ethoxy)-propionic acid methyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ester group to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the ester group, leading to the formation of different derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents, and controlled temperatures. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-(2-Carboxymethoxy-ethoxy)-propionic acid methyl ester has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules.

Biology: This compound can be used in biochemical studies to investigate enzyme interactions and metabolic pathways.

Industry: The compound is utilized in the production of surfactants and lubricants, enhancing the properties of various industrial products.

Mechanism of Action

The mechanism of action of 3-(2-Carboxymethoxy-ethoxy)-propionic acid methyl ester involves its interaction with specific molecular targets and pathways. For instance, in biochemical studies, it may act as a substrate for enzymes, facilitating the study of enzyme kinetics and mechanisms . The ester group can undergo hydrolysis to release the corresponding acid, which can then participate in various metabolic pathways .

Comparison with Similar Compounds

3-(2-Carboxymethoxy-ethoxy)-propionic acid methyl ester can be compared with similar compounds such as:

3-(2-Carboxymethoxy-ethoxy)-propionic acid: The parent acid form, which lacks the methyl ester group and has different reactivity and solubility properties.

3-(2-Carboxymethoxy-ethoxy)-propionic acid ethyl ester: An ethyl ester derivative with slightly different physical and chemical properties due to the longer alkyl chain.

These comparisons highlight the unique properties of this compound, such as its specific reactivity and applications in various fields .